Cas no 3466-75-9 (Hydroxy Tetrabenazine - Mixture of cis and trans Isomers)

• Product Name: Hydroxy Tetrabenazine - Mixture of cis and trans Isomers
• CAS No: 3466-75-9
• MF: C₁₉H₂₉NO₃
• MW: 319.438465833664
• CID: 312480
• PubChem ID: 123836
• Update Time: 2025-04-19

Hydroxy Tetrabenazine - Mixture of cis and trans Isomers Chemical and Physical Properties

Names and Identifiers

• 2H-Benzo[a]quinolizin-2-ol,1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-
• 9,10-dimethoxy-3-(2-methylpropyl)-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizin-2-ol
• 2-Hydroxy-3-isobutyl-9,10-dimethoxy-1,2,3,4,6,7-hexahydro-11bH-benzo(a)quinolizine
• 2-Hydroxytetrabenazine
• 3-isobutyl-9-methoxy-10-methoxy-2,3,4,6,7,11b-hexahydro-1H-pyrido[2,1-a]isoquinoline-2-ol
• trans (2,3)-Dihydro Tetrabenazine
• 1,3,4,6,7,11b-Hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-2H-benzo[a]quinolizin-2-ol
• GTPL4766
• (2R,3R,11BR)-9,10-DIMETHOXY-3-(2-METHYLPROPYL)-1H,2H,3H,4H,6H,7H,11BH-PYRIDO[2,1-A]ISOQUINOLIN-2-OL
• (2S,3S,11bS)-9,10-dimethoxy-3-(2-methylpropyl)-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizin-2-ol
• 9,10-dimethoxy-3-(2-methylpropyl)-1,3,4,6,7,11b-hexahydrobenzo[a]quinolizin-2-ol
• SB19834
• 9,10-dimethoxy-3-(2-methylpropyl)-2,3,4,6,7,11b-hexahydro-1H-pyrido[2,1-a]isoquinolin-2-ol
• (-)-beta-Dihydrotetrabenazine;(-)-beta-HTBZ
• BDBM50459619
• SB19830
• FT-0773772
• DTXSID90956148
• (2S,3S,11BS)-9,10-DIMETHOXY-3-(2-METHYLPROPYL)-1H,2H,3H,4H,6H,7H,11BH-PYRIDO[2,1-A]ISOQUINOLIN-2-OL
• 171598-74-6
• dihydrotetrabenazine
• CHEBI:174330
• SCHEMBL237573
• (2R,3S,11bR)-Dihydrotetrabenazine
• 862377-31-9
• SY261801
• alpha-[O-methyl-3H]dihydrotetrabenazine
• SCHEMBL24674521
• SB19833
• FT-0774026
• SB18190
• 2H-Benzo[a]quinolizin-2-ol, 1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-, [2S-(2alpha,3beta,11bbeta)]-; (2S,3S,11bS)-1,3,4,6,7,11b-Hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-2H-benzo[a]quinolizin-2-ol
• [3H]TBZOH
• [3H]dihydrotetrabenazine
• 862377-29-5
• BCP30240
• (2R,3R,11bS)-Dihydrotetrabenazine
• (+)-a-DHTBZ
• [3H]-TBZOH
• 3-Isobutyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrido[2,1-a]isoquinolin-2-ol
• SB19831
• 3466-75-9
• (2R,3S,11bS)-3-Isobutyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrido[2,1-a]isoquinolin-2-ol
• (+)-a-Dihydrotetrabenazine
• (2R,3S,11bR)-9,10-dimethoxy-3-(2-methylpropyl)-1H,2H,3H,4H,6H,7H,11bH-pyrido[2,1-a]isoquinolin-2-ol
• (+/-)-Alpha-dihydrotetrabenazine
• (2S,3R,11bS)-9,10-dimethoxy-3-(2-methylpropyl)-1H,2H,3H,4H,6H,7H,11bH-pyrido[2,1-a]isoquinolin-2-ol
• 2H-Benzo(a)quinolizin-2-ol, 1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-
• FT-0667059
• (2R,3R,11BS)-9,10-DIMETHOXY-3-(2-METHYLPROPYL)-1H,2H,3H,4H,6H,7H,11BH-PYRIDO[2,1-A]ISOQUINOLIN-2-OL
• NBI98782;NBI 98782;(+)-DTBZ; (+)-(c) paragraph sign-Dihydrotetrabenazine; (+)-(c) paragraph sign-DHTBZ
• SB19832
• MFCD08061467
• SB18191
• (2R,3R,11bR)-3-Isobutyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrido[2,1-a]isoquinolin-2-ol
• 9,10-Dimethoxy-3-(2-methylpropyl)-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-ol
• (+)-DTBZ;(+)-alpha-Dihydrotetrabenazine; (+)-alpha-DHTBZ
• AKOS027326401
• CHEMBL4206824
• b-Dihydrotetrabenazine
• SB19829
• [2R-(2a,3b,11bb)]-1,3,4,6,7,11b-Hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-2H-benzo[a]quinolizin-2-ol
• 2H-Benzo[a]quinolizin-2-ol, 1,3,4,6,7,11b-hexahydro-3-isobutyl-9,10-dimethoxy-
• DB-323940
• Hydroxy Tetrabenazine - Mixture of cis and trans Isomers

• Inchi： 1S/C19H29NO3/c1-12(2)7-14-11-20-6-5-13-8-18(22-3)19(23-4)9-15(13)16(20)10-17(14)21/h8-9,12,14,16-17,21H,5-7,10-11H2,1-4H3
• InChI Key： WEQLWGNDNRARGE-UHFFFAOYSA-N
• SMILES： OC1CC2C3C=C(C(=CC=3CCN2CC1CC(C)C)OC)OC

Computed Properties

• Exact Mass: 319.21500
• Monoisotopic Mass: 319.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.9A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 457.8±45.0 °C at 760 mmHg
• Flash Point: 230.7±28.7 °C
• Refractive Index: 1.561
• Solubility: Very slightly soluble (0.99 g/l) (25 º C),
• PSA: 41.93000
• LogP: 2.96780
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Hydroxy Tetrabenazine - Mixture of cis and trans Isomers Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines